Cas no 2225169-56-0 (2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid)

• Product Name: 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid
• CAS No: 2225169-56-0
• MF: C₈H₁₁BFNO₂
• MW: 182.987845659256
• CID: 5143966
• Update Time: 2025-06-07

2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid

• Inchi： 1S/C8H11BFNO2/c1-2-3-7-4-6(9(12)13)5-8(10)11-7/h4-5,12-13H,2-3H2,1H3
• InChI Key： SKXBCIVKOACIPL-UHFFFAOYSA-N
• SMILES： C([H])([H])(C1N=C(F)C=C(B(O)O)C=1)C([H])([H])C([H])([H])[H]

Additional information on 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid

2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid (CAS No. 2225169-56-0): A Comprehensive Overview

2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid (CAS No. 2225169-56-0) is a specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a fluorinated pyridine ring and a deuterated n-propyl group, which endow it with distinct chemical properties and potential applications in various scientific and industrial contexts.

The fluorine atom in the 2-position of the pyridine ring imparts enhanced electronic and steric properties to the molecule, making it a valuable building block for the synthesis of complex organic molecules. The presence of the deuterated n-propyl group (n-propyl-d7) further enhances the compound's stability and reduces its metabolic degradation, which is particularly advantageous in pharmaceutical research and development.

Recent studies have highlighted the versatility of 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. These reactions are crucial in the synthesis of a wide range of bioactive molecules, including pharmaceuticals, agrochemicals, and materials with unique properties. The boronic acid functionality in this compound facilitates efficient coupling with aryl halides and vinyl halides, leading to high yields and excellent functional group tolerance.

In the realm of medicinal chemistry, 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid has shown promise as a precursor for the development of novel therapeutic agents. The fluorinated pyridine moiety is known to enhance the binding affinity and selectivity of drug candidates, while the deuterated alkyl chain can improve their pharmacokinetic properties. This combination makes the compound an attractive candidate for optimizing lead compounds in drug discovery programs.

Moreover, the deuterium labeling in n-propyl-d7 can be leveraged for metabolic studies and pharmacokinetic profiling. Deuterium-labeled compounds are increasingly used to investigate drug metabolism pathways and to assess the stability and bioavailability of drug candidates. This information is crucial for optimizing drug design and ensuring therapeutic efficacy.

The synthesis of 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid typically involves multi-step procedures that include the introduction of the fluorine atom, deuterium labeling, and boronic acid formation. Advanced synthetic methodologies have been developed to improve the efficiency and scalability of these processes, making it more accessible for both academic research and industrial applications.

In addition to its use in organic synthesis and medicinal chemistry, 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid has potential applications in materials science. The unique electronic properties conferred by the fluorinated pyridine ring make it suitable for use in electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The deuterated alkyl chain can also enhance the thermal stability and performance of these materials.

The safety profile of 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid is an important consideration for its practical use. While boronic acids are generally considered safe to handle under appropriate laboratory conditions, proper safety protocols should be followed to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas.

In conclusion, 2-Fluoro-6-(n-propyl-d7)-pyridine-4-boronic acid (CAS No. 2225169-56-0) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop novel compounds with enhanced properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in various scientific disciplines.